3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H10N4OS
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 3-(furan-2-yl)-6-[(E)-2-phenylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H10N4OS/c1-2-5-11(6-3-1)8-9-13-18-19-14(12-7-4-10-20-12)16-17-15(19)21-13/h1-10H/b9-8+
• InChI Key: BIXISWUWXHQLJV-CMDGGOBGSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC=CO4
• SMILES: C1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=CO4

Description

3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (FPTT) is a heterocyclic compound that has been the subject of extensive research due to its potential therapeutic applications. FPTT belongs to the class of triazolothiadiazole derivatives, which have been reported to exhibit various biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its biological activities by interacting with specific cellular targets. For example, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to inhibit the activity of bacterial DNA gyrase, which is essential for bacterial replication. 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to inhibit the production of inflammatory cytokines by suppressing the NF-κB signaling pathway.
Biochemical and Physiological Effects:
3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit various biochemical and physiological effects. For example, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to inhibit the growth of bacterial and fungal cells by disrupting their cellular membranes. 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to reduce the production of inflammatory cytokines by suppressing the NF-κB signaling pathway.

Advantages and Limitations for Lab Experiments

3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the laboratory. Furthermore, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits potent biological activities at low concentrations, making it an attractive candidate for further research. However, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole also has some limitations. It is a relatively new compound, and its biological activities and mechanisms of action are not fully understood. Furthermore, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may exhibit toxicity at high concentrations, which could limit its therapeutic potential.

Future Directions

There are several future directions for the research on 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. First, further studies are needed to elucidate the mechanisms of action of 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. Second, more research is needed to determine the potential therapeutic applications of 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, such as its use in the treatment of bacterial and fungal infections, cancer, and inflammatory diseases. Third, the toxicity of 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole needs to be investigated further to determine its safety profile. Finally, the synthesis and optimization of 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives could lead to the development of more potent and selective compounds with improved therapeutic potential.
Conclusion:
In conclusion, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that exhibits potent biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been synthesized by the reaction of 2-phenylvinyl isothiocyanate with furfuryl hydrazine in the presence of triethylamine. The mechanism of action of 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to interact with specific cellular targets. 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, but its potential toxicity and limited understanding of its biological activities and mechanisms of action need to be addressed. Finally, future research on 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole should focus on elucidating its mechanisms of action, determining its potential therapeutic applications, investigating its toxicity, and optimizing its structure to improve its therapeutic potential.

Synthesis Methods

3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized by the reaction of 2-phenylvinyl isothiocyanate with furfuryl hydrazine in the presence of triethylamine. The reaction takes place under reflux conditions in anhydrous ethanol. The resulting product is then purified by recrystallization from ethanol to obtain pure 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit potent antimicrobial activity against a wide range of bacteria and fungi, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to possess anticancer activity by inducing apoptosis in cancer cells. Furthermore, 3-(2-Furyl)-6-(2-phenylvinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines.